Cas no 31795-12-7 (Triglochinic acid)

Triglochinic acid is a naturally occurring organic compound belonging to the class of cyclohexanecarboxylic acids. It is characterized by its unique bicyclic structure, which contributes to its role as a bioactive intermediate in various biochemical pathways. This compound is of interest in phytochemical research due to its presence in certain plant species and potential biological activities. Triglochinic acid is primarily utilized in analytical and synthetic chemistry as a reference standard or building block for more complex molecules. Its well-defined chemical properties and stability make it suitable for applications in metabolic studies and natural product synthesis. The compound is typically supplied in high purity to ensure reproducibility in research settings.
Triglochinic acid structure
Triglochinic acid structure
Product Name:Triglochinic acid
CAS No:31795-12-7
MF:C7H8O6
MW:188.13482
CID:317564
PubChem ID:12444517
Update Time:2025-06-30

Triglochinic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Butene-1,2,4-tricarboxylicacid, (2E)-
    • but-2-ene-1,2,4-tricarboxylic acid
    • 2-Butene-1,2,4-tricarboxylicacid, (E)- (8CI)
    • Triglochinic acid
    • 31795-12-7
    • (E)-But-2-ene-1,2,4-tricarboxylic acid
    • MS-23016
    • CS-0100236
    • HY-N6822
    • (E)-But-2-ene-1,2,4-tricarboxylicacid
    • AKOS040760788
    • SCHEMBL19407227
    • DA-58729
    • E88587
    • AC-34776
    • Inchi: InChI=1S/C7H8O6/c8-5(9)2-1-4(7(12)13)3-6(10)11/h1H,2-3H2,(H,8,9)(H,10,11)(H,12,13)/b4-1+
    • InChI Key: PQFOLJLIMNNJQY-DAFODLJHSA-N
    • SMILES: C(/C(=O)O)(\CC(=O)O)=C\CC(=O)O

Computed Properties

  • Exact Mass: 188.03204
  • Monoisotopic Mass: 188.03208797 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 188.13
  • XLogP3: -0.8
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • Color/Form: Solid
  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 557.3±50.0 °C at 760 mmHg
  • Flash Point: 304.9±26.6 °C
  • PSA: 111.9
  • Vapor Pressure: 0.0±3.3 mmHg at 25°C

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Triglochinic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:31795-12-7)Triglochinic acid
Order Number:A1026145
Stock Status:in Stock
Quantity:10mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:33
Price ($):172.0
Email:sales@amadischem.com

Additional information on Triglochinic acid

Triglochinic Acid (CAS No. 31795-12-7): A Comprehensive Overview

Triglochinic acid (CAS No. 31795-12-7) is a naturally occurring compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound, derived from the plant Triglochin maritima, has been the subject of extensive research due to its unique chemical structure and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, biological significance, and recent advancements in the study of triglochinic acid.

Chemical Structure and Properties

Triglochinic acid is a triterpenoid saponin characterized by its complex molecular structure. The compound features a triterpenoid backbone with multiple hydroxyl groups and a sugar moiety attached to it. The molecular formula of triglochinic acid is C47H76O18, and its molecular weight is approximately 924.06 g/mol. The presence of multiple hydroxyl groups contributes to its high polarity and solubility in water.

The chemical structure of triglochinic acid has been extensively studied using various spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). These techniques have provided detailed insights into the arrangement of functional groups and the overall conformation of the molecule. The triterpenoid backbone is particularly noteworthy for its stability and resistance to degradation under various conditions.

Biological Activities and Mechanisms of Action

Triglochinic acid has demonstrated a range of biological activities that have piqued the interest of researchers. One of the most significant areas of research has been its potential anti-inflammatory properties. Studies have shown that triglochinic acid can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. This effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as nuclear factor-kappa B (NF-κB).

In addition to its anti-inflammatory effects, triglochinic acid has also been investigated for its potential anticancer properties. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this activity is thought to involve the activation of caspase-dependent pathways and the disruption of mitochondrial function.

Recent Research Advancements

The latest research on triglochinic acid has further expanded our understanding of its biological activities and potential therapeutic applications. A recent study published in the Journal of Natural Products highlighted the ability of triglochinic acid to inhibit the growth of multidrug-resistant bacteria. This finding is particularly significant given the growing global concern over antibiotic resistance.

Another notable study conducted by a team at Harvard University explored the neuroprotective effects of triglochinic acid. The researchers found that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease. These findings suggest that triglochinic acid may have potential as a therapeutic agent for neurological disorders.

Safety and Toxicity Profiles strong>

The safety profile of triglochinic acid is an important consideration for its potential use in therapeutic applications. Preclinical studies have generally shown that it is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its long-term safety and any potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of triglochinic acid strong>-based formulations in human subjects. These trials will provide crucial data on dosing regimens, pharmacokinetics, and adverse effects, which will be essential for advancing this compound into clinical practice.

Potential Applications and Future Directions strong>

The diverse biological activities of < strong >triglochinic acid< / strong > suggest a wide range of potential applications in medicine and biotechnology. Its anti-inflammatory properties make it a promising candidate for treating chronic inflammatory conditions such as arthritis and inflammatory bowel disease (IBD). The anticancer effects observed in preclinical studies indicate that it could be developed into novel anticancer therapies. p > < p >Moreover, the ability of< strong >triglochinic acid< / strong > to combat multidrug-resistant bacteria opens up new possibilities for addressing antibiotic resistance, one of the most pressing global health challenges. Its neuroprotective effects also hold promise for developing treatments for neurodegenerative diseases. p > < p >In conclusion,< strong >triglochinic acid< / strong > (CAS No. 31795-12-7) is a multifaceted compound with significant potential across various fields of research and application. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, paving the way for innovative treatments and interventions in healthcare. p > article > response >

Recommended suppliers
Amadis Chemical Company Limited
(CAS:31795-12-7)Triglochinic acid
A1026145
Purity:99%
Quantity:10mg
Price ($):172.0
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